Cas no 2137556-36-4 (4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine
• CAS No: 2137556-36-4
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 6440314
• PubChem ID: 165479988
• Update Time: 2025-05-19

4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine
• 2137556-36-4
• EN300-1112910

• Inchi： 1S/C10H18ClN3/c1-7(2)10(3,4)6-14-5-8(11)9(12)13-14/h5,7H,6H2,1-4H3,(H2,12,13)
• InChI Key： JHVZVZSAYUBHIB-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(C)(C)C(C)C

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine (CAS No. 2137556-36-4)

The compound 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine (CAS No. 2137556-36-4) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloro-substituted pyrazole core and a trimethylbutyl side chain, this compound exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in developing new therapeutic agents and agricultural chemicals.

Recent trends in chemical research highlight growing interest in pyrazole derivatives, with 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine being no exception. The compound's structural features make it valuable for medicinal chemistry applications, particularly in the design of kinase inhibitors and anti-inflammatory agents. Its CAS number 2137556-36-4 serves as a unique identifier in chemical databases, facilitating research collaboration and patent searches across global scientific communities.

The synthesis and characterization of 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine have been subjects of recent publications, with particular focus on its structure-activity relationships. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the compound's purity and molecular identity. These quality control measures are essential for researchers investigating its potential as a pharmaceutical intermediate or agrochemical precursor.

Environmental considerations surrounding specialty chemicals like 2137556-36-4 have prompted studies into its biodegradation pathways and ecotoxicological profile. The scientific community is actively developing green chemistry approaches for synthesizing such compounds, aligning with global sustainability goals. This focus on environmentally friendly synthesis methods represents a significant trend in contemporary chemical research.

From a commercial perspective, 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine has attracted attention from fine chemical manufacturers and research institutions. The compound's market potential relates to its versatility in creating novel chemical entities for various applications. Patent analysis reveals growing intellectual property activity surrounding pyrazole-based compounds, indicating their importance in developing next-generation bioactive molecules.

Quality standards for CAS 2137556-36-4 emphasize the importance of chromatographic purity and chemical stability parameters. These specifications are critical for researchers requiring high-grade materials for structure-activity studies and molecular optimization projects. The compound's shelf life and storage conditions have become frequent topics in scientific forums, reflecting practical concerns in laboratory handling.

Emerging applications of 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine extend to material science innovations, where its molecular framework contributes to developing functional materials. Researchers are exploring its potential in creating molecular sensors and advanced polymers, demonstrating the compound's cross-disciplinary relevance. This versatility positions 2137556-36-4 as a valuable asset in multiple scientific domains.

The regulatory landscape for specialty chemical intermediates like 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine continues to evolve, with emphasis on REACH compliance and safety data documentation. These regulatory aspects influence both research accessibility and commercial distribution patterns, making them essential considerations for potential users of this compound.

Future research directions for CAS 2137556-36-4 may include detailed investigations into its metabolic pathways and potential biological activities. The scientific community anticipates new discoveries regarding its molecular interactions and possible therapeutic applications, which could further elevate its importance in chemical research and development.

In conclusion, 4-chloro-1-(2,2,3-trimethylbutyl)-1H-pyrazol-3-amine represents an intriguing subject of study at the intersection of medicinal chemistry, agrochemical development, and material science. Its unique structural features and versatile applications continue to drive scientific interest, while quality control and regulatory considerations ensure its responsible use in research environments worldwide.